Cas no 39911-72-3 (H2-3,5-pydcao)

• Product name: H2-3,5-pydcao
• CAS No: 39911-72-3
• MF: C₇H₅NO₅
• MW: 183.1183
• CID: 1511372
• PubChem ID: 12355004

H2-3,5-pydcao Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid, 1-oxide
• 1-oxidopyridin-1-ium-3,5-dicarboxylic acid
• H2-3,5-pydcao
• 3,5-DICARBOXYPYRIDIN-1-IUM-1-OLATE
• G70251
• SCHEMBL4334306
• 39911-72-3
• 3,5-pyridinedicarboxylic acid N-oxide
• YSCH0090
• 3,5-Dicarboxypyridine1-oxide
• 1-Oxo-1lambda~5~-pyridine-3,5-dicarboxylic acid
• DTXSID20493652
• 3,5-Dicarboxypyridine 1-oxide

• Inchi： InChI=1S/C7H5NO5/c9-6(10)4-1-5(7(11)12)3-8(13)2-4/h1-3H,(H,9,10)(H,11,12)
• InChI Key： WDSXNMIWCDXWJS-UHFFFAOYSA-N
• SMILES： C1=C(C=[N+](C=C1C(=O)O)[O-])C(=O)O

Computed Properties

• Exact Mass: 183.01675
• Monoisotopic Mass: 183.01677226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų
• XLogP3: -1.1

Experimental Properties

• PSA: 101.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids